Cas no 870721-63-4 (5-chloro-2-ethoxypyridine-3-carbaldehyde)

• Product Name: 5-chloro-2-ethoxypyridine-3-carbaldehyde
• CAS No: 870721-63-4
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD18254513
• CID: 3298675
• PubChem ID: 86084027
• Update Time: 2025-10-30

5-chloro-2-ethoxypyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-PYRIDINECARBOXALDEHYDE, 5-CHLORO-2-ETHOXY-
• 5-Chloro-2-ethoxy-pyridine-3-carbaldehyde
• 5-CHLORO-2-ETHOXYNICOTINALDEHYDE
• 5-chloro-2-ethoxypyridine-3-carbaldehyde
• MFCD18254513
• E91392
• 870721-63-4
• CS-0194151

• MDL： MFCD18254513
• Inchi： 1S/C8H8ClNO2/c1-2-12-8-6(5-11)3-7(9)4-10-8/h3-5H,2H2,1H3
• InChI Key： QDNGGXRHVRFDLE-UHFFFAOYSA-N
• SMILES： C1(OCC)=NC=C(Cl)C=C1C=O

Computed Properties

• Exact Mass: 185.0243562Da
• Monoisotopic Mass: 185.0243562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2Ų

Additional information on 5-chloro-2-ethoxypyridine-3-carbaldehyde

Introduction to 5-chloro-2-ethoxypyridine-3-carbaldehyde (CAS No. 870721-63-4)

5-chloro-2-ethoxypyridine-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 870721-63-4, is a significant intermediate in the realm of organic synthesis and pharmaceutical chemistry. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered considerable attention due to its versatile applications in drug development and material science. The presence of both chloro and ethoxy substituents on the pyridine ring, coupled with the aldehyde functional group at the third position, imparts unique reactivity and makes it a valuable building block for synthesizing more complex molecules.

The aldehyde group in 5-chloro-2-ethoxypyridine-3-carbaldehyde serves as a key site for further functionalization, enabling the formation of various pharmacologically relevant derivatives. This property has been exploited in recent years to develop novel therapeutic agents targeting diverse biological pathways. For instance, aldehydes are frequently employed in the synthesis of Schiff bases, which have shown promise in antimicrobial, anti-inflammatory, and anticancer applications. The chloro substituent, on the other hand, enhances electrophilicity, facilitating nucleophilic additions that are crucial for constructing complex molecular architectures.

In the context of modern pharmaceutical research, 5-chloro-2-ethoxypyridine-3-carbaldehyde has been utilized as a precursor in the development of small-molecule inhibitors. One notable area of interest is its role in generating kinase inhibitors, which are essential for treating cancers and inflammatory diseases. The pyridine core is a common motif in many approved drugs due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The ethoxy group contributes to solubility and metabolic stability, while the aldehyde moiety allows for further derivatization into amides or imines, expanding its synthetic utility.

Recent studies have highlighted the compound's significance in medicinal chemistry by demonstrating its potential as a scaffold for drug discovery. Researchers have leveraged 5-chloro-2-ethoxypyridine-3-carbaldehyde to design molecules with enhanced binding affinity to protein targets. For example, modifications at the chloro and ethoxy positions have been shown to modulate receptor activity, leading to improved therapeutic efficacy. Additionally, computational modeling has been employed to predict novel derivatives with optimized pharmacokinetic profiles, underscoring the importance of this intermediate in rational drug design.

The versatility of 5-chloro-2-ethoxypyridine-3-carbaldehyde extends beyond pharmaceutical applications into materials science. Pyridine derivatives are widely used in organic electronics due to their electron-deficient nature and ability to form stable conjugated systems. The compound's reactivity allows for the synthesis of polymers and ligands that exhibit desirable electronic properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Such applications align with global efforts to develop sustainable and efficient energy solutions.

In industrial settings, 5-chloro-2-ethoxypyridine-3-carbaldehyde is valued for its role in large-scale synthesis processes. Its stability under various reaction conditions makes it an ideal candidate for multi-step synthetic routes that require precise control over reaction parameters. Manufacturers benefit from its predictable behavior, which minimizes downtime and maximizes yield—a critical factor in cost-effective production. Furthermore, advancements in green chemistry have prompted investigations into optimizing synthetic pathways using 5-chloro-2-ethoxypyridine-3-carbaldehyde, with a focus on reducing waste and energy consumption.

The compound's structural features also make it a useful tool in chemical education and research methodologies. Its well-defined reactivity patterns serve as a benchmark for teaching students about organic transformations and mechanistic studies. Researchers utilize 5-chloro-2-ethoxypyridine-3-carbaldehyde as a reference compound when developing new synthetic protocols or when validating analytical techniques such as NMR spectroscopy or mass spectrometry. This underscores its broader impact on scientific progress beyond immediate commercial applications.

Looking ahead, the future prospects of 5-chloro-2-ethoxypyridine-3-carbaldehyde appear promising as new methodologies emerge in synthetic chemistry and drug discovery. Innovations such as flow chemistry and biocatalysis may offer novel ways to utilize this intermediate more efficiently. Additionally, collaborations between academia and industry are likely to drive further exploration of its potential applications in emerging fields such as precision medicine and targeted therapies. As our understanding of biological systems evolves, so too will the demand for sophisticated molecular tools like 5-chloro-2-ethoxypyridine-3-carbaldehyde.